Cas no 1466656-65-4 ([2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine)

• Product Name: [2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine
• CAS No: 1466656-65-4
• MF: C₁₇H₂₇N
• MW: 245.402984857559
• CID: 5857629
• PubChem ID: 64227672
• Update Time: 2025-10-30

[2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [2-(4-methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine
• AKOS013548327
• EN300-840664
• 1466656-65-4
• [2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine

• Inchi： 1S/C17H27N/c1-14-7-9-16(10-8-14)11-12-18-13-17-6-4-3-5-15(17)2/h3-6,14,16,18H,7-13H2,1-2H3
• InChI Key： BSTNPYVHOITGRF-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1C)CCC1CCC(C)CC1

Computed Properties

• Exact Mass: 245.214349865g/mol
• Monoisotopic Mass: 245.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12Ų

Additional information on [2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine

Comprehensive Overview of [2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine (CAS No. 1466656-65-4)

The compound [2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine, identified by its CAS No. 1466656-65-4, is a specialized amine derivative that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a 4-methylcyclohexyl group and a 2-methylphenyl moiety, which contributes to its distinct physicochemical properties. Researchers are increasingly exploring its potential applications in drug discovery, material science, and agrochemical formulations due to its versatile reactivity and stability.

One of the key reasons for the growing interest in [2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine is its role as a building block in the synthesis of bioactive molecules. The presence of both aliphatic and aromatic components in its structure allows for diverse functionalization, making it a valuable intermediate in medicinal chemistry. Recent studies have highlighted its potential in targeting specific enzymes or receptors, aligning with the current trend of precision medicine and personalized therapeutics. This aligns with the increasing demand for novel chemical entities in the pharmaceutical industry.

From a synthetic chemistry perspective, the CAS No. 1466656-65-4 compound offers several advantages. Its robust stability under various reaction conditions makes it suitable for multi-step synthetic routes. Additionally, the 4-methylcyclohexyl group enhances lipophilicity, which is a critical factor in drug design for improving membrane permeability. These attributes have led to its inclusion in high-throughput screening libraries, addressing the industry's need for diverse chemical scaffolds and fragment-based drug discovery.

Environmental and regulatory considerations are also pivotal in the discussion of [2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine. With the rise of green chemistry initiatives, researchers are investigating sustainable synthesis methods for this compound. The focus on reducing waste and optimizing catalytic processes resonates with the broader push toward eco-friendly chemical production. Furthermore, its biodegradability profile is under scrutiny to ensure compliance with global environmental standards, a topic frequently searched by stakeholders in the chemical sector.

In the context of industrial applications, CAS No. 1466656-65-4 has shown promise in the development of advanced materials. Its amine functionality allows for incorporation into polymers and coatings, contributing to properties such as adhesion, durability, and thermal resistance. This aligns with the surge in demand for high-performance materials in sectors like automotive, aerospace, and electronics. The compound's potential in smart materials and nanotechnology is another area of active exploration, reflecting the interdisciplinary nature of modern chemical research.

Analytical characterization of [2-(4-Methylcyclohexyl)ethyl][(2-methylphenyl)methyl]amine is another critical aspect. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. These methods are essential for meeting the stringent quality standards required in pharmaceutical and material science applications. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in research and development workflows.

Looking ahead, the future of CAS No. 1466656-65-4 appears promising. As the scientific community continues to uncover new applications and synthetic pathways, this compound is poised to play a pivotal role in innovation. Its alignment with trends such as sustainable chemistry, drug discovery, and material science ensures its relevance in both academic and industrial settings. Stakeholders are encouraged to stay updated on the latest research to leverage its full potential.